Cas no 1804847-60-6 (Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1804847-60-6
• MF: C₁₁H₈BrF₂NO₃
• MW: 320.086929321289
• CID: 4954341
• Update Time: 2025-10-28

Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8BrF2NO3/c1-17-10(16)7-2-6(5-15)3-9(8(7)4-12)18-11(13)14/h2-3,11H,4H2,1H3
• InChI Key： FUNMOIAXQAGXHJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C#N)=CC=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate

Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate (CAS No. 1804847-60-6): A Comprehensive Overview in Modern Chemical Research

Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate, identified by its CAS number 1804847-60-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex aromatic structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique combination of functional groups—specifically the bromomethyl moiety, the cyano group, and the difluoromethoxy substituent—makes it a valuable building block for designing novel therapeutic agents.

The bromomethyl group in Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate is particularly noteworthy due to its reactivity. This group can participate in various chemical transformations, including nucleophilic substitution reactions, which are commonly employed in drug discovery to introduce new functionalities into molecular structures. The presence of the cyano group further enhances the compound's utility, as it can undergo reduction to form amine derivatives or serve as a precursor for other nitrogen-containing heterocycles. These properties make it an attractive candidate for synthesizing complex pharmacophores.

The difluoromethoxy substituent is another key feature that contributes to the compound's appeal in medicinal chemistry. Difluorinated compounds have been extensively studied for their enhanced metabolic stability and improved binding affinity to biological targets. In particular, the electron-withdrawing nature of the difluoromethoxy group can modulate the electronic properties of the aromatic ring, influencing its interactions with proteins and enzymes. This has led to its incorporation in numerous drug candidates targeting various diseases, including cancer and inflammatory disorders.

In recent years, Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate has been utilized in several cutting-edge research projects aimed at developing novel therapeutics. For instance, studies have demonstrated its role in synthesizing inhibitors of kinases, which are enzymes overexpressed in many cancers. The combination of the bromomethyl, cyano, and difluoromethoxy groups allows for fine-tuning of the molecule's binding properties, enabling researchers to design highly specific inhibitors with improved efficacy and reduced side effects.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Researchers have leveraged its structural features to create molecules that selectively inhibit inflammatory pathways without affecting normal cellular functions. The ability to modify the aromatic core and introduce various functional groups provides a high degree of flexibility in designing compounds with tailored biological activities. This flexibility is crucial for addressing the complex nature of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the bromination of a precursor benzene derivative followed by cyano group introduction via a cyanation reaction. Finally, the difluoromethoxy group is incorporated through nucleophilic aromatic substitution or other fluorination techniques. Each step requires careful optimization to ensure high yield and purity, underscoring the compound's importance as a synthetic intermediate.

Advances in computational chemistry have further enhanced the understanding and application of Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate. Molecular modeling studies have provided insights into how its structure influences its interactions with biological targets. These studies have been instrumental in guiding medicinal chemists in designing next-generation drug candidates with improved pharmacokinetic profiles. Additionally, computational methods have been used to predict potential side effects and metabolic pathways, allowing for more informed decision-making during drug development.

The growing interest in fluorinated compounds has also driven research into Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate. Fluorochemicals are known for their ability to enhance drug bioavailability and stability, making them invaluable in pharmaceutical design. The presence of two fluorine atoms in this compound provides additional opportunities for modulating its properties through different synthetic strategies. This has led to innovative approaches in drug discovery, where fluorine atoms play a critical role in optimizing molecular interactions.

In conclusion, Methyl 2-bromomethyl-5-cyano-3-(difluoromethoxy)benzoate (CAS No. 1804847-60-6) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The combination of reactivity provided by the bromomethyl, cyano, and difluoromethoxy groups offers researchers a high degree of flexibility in designing novel therapeutics. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an increasingly important role in advancing drug discovery efforts worldwide.